Cas no 167833-93-4 (4-(2-Oxopyrrolidin-1-yl)benzonitrile)

• Product Name: 4-(2-Oxopyrrolidin-1-yl)benzonitrile
• CAS No: 167833-93-4
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 3159845
• PubChem ID: 7131029
• Update Time: 2025-06-30

4-(2-Oxopyrrolidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Oxopyrrolidin-1-yl)benzonitrile
• AKOS000198222
• CS-0208110
• EN300-14697
• SGA83393
• SCHEMBL7421728
• BS-27404
• Z55149003
• 167833-93-4

• MDL： MFCD07345520
• Inchi： 1S/C11H10N2O/c12-8-9-3-5-10(6-4-9)13-7-1-2-11(13)14/h3-6H,1-2,7H2
• InChI Key： RDKSGTMGEPJKLW-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 186.079312947Da
• Monoisotopic Mass: 186.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1Ų

Additional information on 4-(2-Oxopyrrolidin-1-yl)benzonitrile

Professional Introduction to 4-(2-Oxopyrrolidin-1-yl)benzonitrile (CAS No. 167833-93-4)

4-(2-Oxopyrrolidin-1-yl)benzonitrile, identified by its Chemical Abstracts Service (CAS) number CAS No. 167833-93-4, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic nitrile derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound features a benzonitrile moiety linked to a pyrrolidinone ring, which contributes to its distinct reactivity and biological activity.

The molecular structure of 4-(2-Oxopyrrolidin-1-yl)benzonitrile consists of a benzene ring substituted with a nitrile group at the 4-position and an oxopyrrolidinone moiety at the 2-position. This configuration allows for diverse interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. The pyrrolidinone ring, in particular, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for binding to biological macromolecules such as proteins and enzymes.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(2-Oxopyrrolidin-1-yl)benzonitrile. Studies have demonstrated that this compound exhibits promising activities in various disease models, including inflammation, neurodegeneration, and cancer. The oxopyrrolidinone moiety has been shown to modulate the activity of key enzymes involved in these pathways, suggesting its utility as a lead compound for further drug development.

One of the most compelling aspects of 4-(2-Oxopyrrolidin-1-yl)benzonitrile is its versatility in chemical modification. The presence of both the nitrile group and the pyrrolidinone ring provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, derivatives of this molecule have been synthesized with enhanced solubility or improved bioavailability, making them more suitable for clinical use.

The synthesis of 4-(2-Oxopyrrolidin-1-yl)benzonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization and functional group transformations. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency and selectivity.

The biological activity of 4-(2-Oxopyrrolidin-1-yl)benzonitrile has been extensively studied in vitro and in vivo. Research has revealed that this compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Additionally, preclinical studies have shown that it may have neuroprotective effects by modulating pathways associated with neurodegenerative diseases like Alzheimer's and Parkinson's.

In the context of cancer research, 4-(2-Oxopyrrolidin-1-yl)benzonitrile has demonstrated potential as an anticancer agent. Its ability to interfere with key signaling pathways involved in tumor growth and metastasis makes it a promising candidate for further investigation. Researchers are exploring its effects on various cancer cell lines and are evaluating its potential for combination therapy with existing chemotherapeutic agents.

The pharmacokinetic properties of 4-(2-Oxopyrrolidin-1-yl)benzonitrile are also an area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic index. Advanced computational methods, such as molecular dynamics simulations and pharmacokinetic modeling, are being used to predict and refine the pharmacokinetic behavior of this molecule.

The future prospects for 4-(2-Oxopyrrolidin-1-yl)benzonitrile in drug development are bright. Ongoing research aims to identify new analogs with improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in addressing complex diseases.

In conclusion, 4-(2-Oxopyrrolidin-1-yl)benzonitrile (CAS No. 167833-93-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, combined with its demonstrated biological activities, makes it a valuable tool for developing new therapeutic agents. As research progresses, this molecule is likely to emerge as a key player in the fight against various diseases.